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Compound of Interest

Compound Name: Kresoxim-Methyl

Cat. No.: B3119233

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive guide for the development of experimental
formulations of Kresoxim-methyl, a broad-spectrum strobilurin fungicide. The following
sections detail the physicochemical properties of Kresoxim-methyl, protocols for developing
Suspension Concentrate (SC) and Water-Dispersible Granule (WG) formulations, and

methodologies for their characterization.

Physicochemical Properties of Kresoxim-methyl

A thorough understanding of the active ingredient's properties is crucial for formulation
development. Key physicochemical data for Kresoxim-methyl are summarized below.
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Property Value Reference
Molecular Formula C1sH19NOa [1112]
Molecular Weight 313.35 g/mol [1][2]

Physical State

White crystalline solid

[1]3]

Melting Point

97.2-1025°C

[1](21(3]

Water Solubility

2.0 mg/L (20 °C)

[1]14]

Solubility in Organic Solvents (
g/100 mL)

n-heptane: 0.17, Toluene: 11.1,
Dichloromethane: 93.9,
Methanol: 1.49, Acetone: 21.7,
Ethyl acetate: 12.3

[1]

LogP (octanol-water partition

coefficient)

3.40

[1]3]

Vapor Pressure

2.3 x 107 Pa (20 °C)

[1]5]

Hydrolytic Stability (DTso)

pH 5: 875 days, pH 7: 34 days,
pH 9: 0.29 days

(516171

Mechanism of Action: Inhibition of Mitochondrial

Respiration

Kresoxim-methyl belongs to the Quinone outside Inhibitor (Qol) class of fungicides.[8][9] Its

mode of action is the inhibition of mitochondrial respiration by blocking the electron transfer at
the Cytochrome bcl complex (Complex Ill) of the mitochondrial electron transport chain.[1][4]
[10] This disruption of ATP synthesis ultimately leads to fungal cell death.[9][10]
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Caption: Mechanism of action of Kresoxim-methyl.

Experimental Formulation Protocols

The following protocols are provided as a starting point for the lab-scale development of
Kresoxim-methyl formulations. Optimization of the components and their concentrations will
be necessary to achieve desired formulation characteristics.

Suspension Concentrate (SC) Formulation

An SC is a stable dispersion of the active ingredient in an aqueous medium.

Materials:

Kresoxim-methyl (technical grade)

Wetting agent (e.g., Sodium dodecylbenzenesulfonate)

Dispersing agent (e.g., Lignosulfonate or a polymeric surfactant)

Antifreeze agent (e.g., Propylene glycol)
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Thickening agent (e.g., Xanthan gum)

Antifoaming agent (e.g., Silicone-based emulsion)

Biocide (e.g., Proxel GXL)

Distilled water

Protocol:

Preparation of the Aqueous Phase: In a beaker, add the required amount of distilled water,
followed by the antifreeze agent, biocide, wetting agent, and dispersing agent. Stir until all
components are fully dissolved.

Preparation of the Mill Base: While stirring the aqueous phase, slowly add the technical-
grade Kresoxim-methyl powder to form a slurry.

Wet Milling: Transfer the slurry to a bead mill. Mill the suspension until the desired particle
size distribution is achieved (typically D90 < 10 um). Monitor the temperature during milling
to prevent degradation of the active ingredient.

Final Formulation: After milling, transfer the suspension to a mixing vessel. Slowly add the
pre-hydrated thickening agent while stirring to achieve the desired viscosity. Add the
antifoaming agent and continue to stir until a homogeneous suspension is obtained.

Water-Dispersible Granule (WG) Formulation

WGs are granular formulations that disintegrate and disperse in water to form a sprayable

suspension.

Materials:

Kresoxim-methyl (technical grade)

Wetting agent (e.g., Sodium lauryl sulfate)

Dispersing agent (e.g., Sodium lignosulfonate)
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e Binder (e.g., Polyvinylpyrrolidone)

o Filler/Carrier (e.g., Kaolin or diatomaceous earth)
e Distilled water

Protocol:

e Dry Blending: In a suitable blender, combine the technical-grade Kresoxim-methyl, wetting
agent, dispersing agent, and filler. Blend until a homogenous powder mixture is obtained.

e Granulation: Transfer the powder blend to a low-shear granulator. Slowly add a solution of
the binder in water while mixing to form moist granules. The amount of liquid added is critical
to achieve the correct granule consistency.

o Extrusion (Optional): The wet mass can be passed through an extruder to form uniform
cylindrical granules.

e Drying: Dry the granules in a fluid bed dryer or a conventional oven at a controlled
temperature (e.g., 50-60 °C) until the moisture content is below a specified level (typically <
2%).

e Sieving: Sieve the dried granules to obtain the desired particle size fraction.

Characterization of Formulations

The developed formulations should be characterized to ensure they meet the required quality
and performance standards.
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Parameter Method Purpose

To check for homogeneity,
Appearance Visual inspection phase separation, or

crystallization.

To ensure the formulation is
pH pH meter within the optimal stability

range for Kresoxim-methyl.

Particle Size Distribution

Laser Diffraction Particle Size

Analyzer

To determine the size of the
suspended particles, which
affects stability and biological

efficacy.

Viscosity (for SC)

Rotational Viscometer

To assess the flowability and
physical stability of the

suspension.

Suspensibility

CIPAC MT 184

To measure the ability of the
formulation to remain
suspended in water after

dilution.

Wettability (for WG)

CIPAC MT 53.3

To measure the time it takes
for the granules to become
completely wetted when added

to water.

Dispersibility (for WG)

CIPAC MT 174

To assess the ease with which

the granules disperse in water.

Storage Stability

Accelerated storage at
elevated temperatures (e.g.,
54 °C for 14 days) and long-
term storage at ambient

temperature.

To evaluate the physical and
chemical stability of the

formulation over time.

Experimental Workflow

© 2025 BenchChem. All rights reserved. 6/9

Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3119233?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GHE Methodological & Application

Check Availability & Pricing

The following diagram illustrates the general workflow for the development of a Kresoxim-
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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